Cas no 336111-21-8 ((R)-(+)-2-Methoxypropionamide)
(R)-(+)-2-Methoxypropionamide is a chiral amide compound characterized by its (R)-configuration and methoxy substitution at the α-position. This optically active derivative of propionamide exhibits high enantiomeric purity, making it valuable as a chiral building block in asymmetric synthesis and pharmaceutical intermediates. Its methoxy group enhances solubility in polar organic solvents, facilitating reactions under mild conditions. The compound's stereochemical stability and well-defined configuration support its use in stereoselective transformations, including nucleophilic additions and catalytic hydrogenations. It serves as a precursor for chiral ligands and auxiliaries in enantioselective catalysis. The crystalline solid form ensures consistent purity (>98% by HPLC), suitable for demanding synthetic applications requiring precise stereocontrol.
(R)-(+)-2-Methoxypropionamide structure
Product Name:(R)-(+)-2-Methoxypropionamide
CAS No:336111-21-8
MF:C4H9NO2
MW:103.119761228561
CID:323028
PubChem ID:5702568
Update Time:2025-07-02
(R)-(+)-2-Methoxypropionamide Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-Methoxypropanamide
- (R)-(+)-2-Methoxypropionamide
- (R)-(+)-2-Methoxypro
- (R)-2-Methoxypropanamide
- 336111-21-8
- AKOS025295170
- SCHEMBL2222863
- WOGXHNJBKGZMHV-GSVOUGTGSA-N
- (R)-(+)-2-methoxy propionamide
- J-019271
-
- Inchi: 1S/C4H9NO2/c1-3(7-2)4(5)6/h3H,1-2H3,(H2,5,6)/t3-/m1/s1
- InChI Key: WOGXHNJBKGZMHV-GSVOUGTGSA-N
- SMILES: O(C)[C@@H](C(N)=O)C
Computed Properties
- Exact Mass: 103.06300
- Monoisotopic Mass: 103.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 72.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 52.3
Experimental Properties
- Color/Form: White crystalline powder
- Density: 1.1602 (rough estimate)
- Melting Point: 80-84 °C
- Boiling Point: 193.35°C (rough estimate)
- Flash Point: 105.4±18.9 °C
- Refractive Index: 1.4183 (estimate)
- PSA: 52.32000
- LogP: 0.20690
- Vapor Pressure: 0.3±0.4 mmHg at 25°C
- Solubility: Not available
(R)-(+)-2-Methoxypropionamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: S24/25
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(R)-(+)-2-Methoxypropionamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M266925-250mg |
(R)-(+)-2-Methoxypropionamide |
336111-21-8 | 250mg |
$201.00 | 2023-05-18 | ||
| TRC | M266925-500mg |
(R)-(+)-2-Methoxypropionamide |
336111-21-8 | 500mg |
$379.00 | 2023-05-18 | ||
| TRC | M266925-1g |
(R)-(+)-2-Methoxypropionamide |
336111-21-8 | 1g |
$ 595.00 | 2022-06-04 | ||
| TRC | M266925-2g |
(R)-(+)-2-Methoxypropionamide |
336111-21-8 | 2g |
$1326.00 | 2023-05-18 | ||
| TRC | M266925-2.5g |
(R)-(+)-2-Methoxypropionamide |
336111-21-8 | 2.5g |
$1596.00 | 2023-05-18 | ||
| TRC | M266925-1000mg |
(R)-(+)-2-Methoxypropionamide |
336111-21-8 | 1g |
$718.00 | 2023-05-18 | ||
| A2B Chem LLC | AF72138-1g |
(R)-(+)-2-METHOXYPROPIONAMIDE |
336111-21-8 | 1g |
$1138.00 | 2024-04-20 | ||
| A2B Chem LLC | AF72138-5g |
(R)-(+)-2-METHOXYPROPIONAMIDE |
336111-21-8 | 5g |
$2500.00 | 2024-04-20 |
(R)-(+)-2-Methoxypropionamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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